Cas no 1282306-68-6 (Benzamide,4-bromo-3-fluoro-N-(phenylmethyl)?-)

• Product Name: Benzamide,4-bromo-3-fluoro-N-(phenylmethyl)?-
• CAS No: 1282306-68-6
• MF: C₁₄H₁₁BrFNO
• MW: 308.145646333694
• MDL: MFCD16509482
• CID: 4566445
• Update Time: 2025-08-04

Benzamide,4-bromo-3-fluoro-N-(phenylmethyl)?- Chemical and Physical Properties

Names and Identifiers

• Benzamide,4-bromo-3-fluoro-N-(phenylmethyl)-（WS205028）
• Benzamide, 4-bromo-3-fluoro-N-(phenylmethyl)-
• Benzamide,4-bromo-3-fluoro-N-(phenylmethyl)?-

• MDL： MFCD16509482
• Inchi： 1S/C14H11BrFNO/c15-12-7-6-11(8-13(12)16)14(18)17-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,17,18)
• InChI Key： DTEMBOSDECEUBP-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1)(=O)C1=CC=C(Br)C(F)=C1

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.5±0.1 g/cm3
• Boiling Point: 410.3±45.0 °C at 760 mmHg
• Flash Point: 202.0±28.7 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Benzamide,4-bromo-3-fluoro-N-(phenylmethyl)?- Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Benzamide,4-bromo-3-fluoro-N-(phenylmethyl)?-

Benzamide, 4-bromo-3-fluoro-N-(phenylmethyl) and Its Significance in Modern Chemical Biology: A Comprehensive Overview

The compound with the CAS number 1282306-68-6, identified as Benzamide, 4-bromo-3-fluoro-N-(phenylmethyl), represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in drug discovery and molecular targeting. The presence of both bromo and fluoro substituents on the benzamide core, coupled with a phenylmethyl (benzyl) group at the nitrogen position, endows it with distinct chemical properties that make it a valuable scaffold for further derivatization and investigation.

In recent years, the field of medicinal chemistry has witnessed a surge in the exploration of halogenated amides as key motifs in the design of bioactive molecules. The 4-bromo-3-fluoro substituents on the benzamide ring not only enhance the lipophilicity of the molecule but also introduce regions for selective functionalization. This balance between hydrophobicity and reactivity makes Benzamide, 4-bromo-3-fluoro-N-(phenylmethyl) an attractive candidate for developing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways relevant to human health and disease. The benzamide moiety is a well-known pharmacophore found in numerous approved drugs, including those targeting inflammation, pain, and cancer. By incorporating bromo and fluoro atoms into this framework, researchers aim to fine-tune the pharmacokinetic and pharmacodynamic properties of the molecule. Specifically, the bromo group can serve as a handle for further chemical transformations via cross-coupling reactions, while the fluoro atom can influence metabolic stability and binding affinity.

Recent studies have highlighted the importance of fluorine-containing compounds in drug development due to their ability to enhance binding interactions with biological targets. The introduction of a fluorine atom at the 3-position of the benzamide ring in Benzamide, 4-bromo-3-fluoro-N-(phenylmethyl) not only improves metabolic stability but also increases the electron-withdrawing effect, which can be critical for optimizing receptor binding. This structural feature has been exploited in various drug candidates designed to interact with enzymes and receptors involved in cancer progression.

The phenylmethyl (benzyl) group at the nitrogen position adds another layer of complexity to this molecule. This substituent can participate in hydrophobic interactions with biological targets, thereby enhancing the overall affinity of the compound. Moreover, it provides a site for further derivatization, allowing chemists to explore a wide range of structural variations. Such flexibility is crucial in drug discovery pipelines, where subtle modifications can significantly impact biological activity.

In vitro studies have begun to uncover the potential of Benzamide, 4-bromo-3-fluoro-N-(phenylmethyl) as a lead compound for therapeutic intervention. Researchers have demonstrated its ability to interact with specific enzymes and receptors implicated in diseases such as cancer and inflammation. For instance, preliminary data suggest that this compound may inhibit certain kinases by competing with ATP binding or modulating enzyme conformation. These findings are particularly intriguing given the growing recognition of kinases as key targets in oncology.

The synthesis of Benzamide, 4-bromo-3-fluoro-N-(phenylmethyl) presents an interesting challenge due to its complex structure. However, advances in synthetic methodologies have made it more accessible than ever before. Modern techniques such as palladium-catalyzed cross-coupling reactions allow for efficient introduction of bromo and fluoro substituents onto aromatic rings. Additionally, protecting group strategies can be employed to ensure regioselective functionalization at multiple sites within the molecule.

The role of computational chemistry in designing and optimizing compounds like Benzamide, 4-bromo-3-fluoro-N-(phenylmethyl) cannot be overstated. Molecular modeling tools enable researchers to predict binding affinities, assess metabolic stability, and identify potential liabilities early in the discovery process. These virtual screening approaches have significantly reduced the time and cost associated with hit identification and lead optimization.

As interest in halogenated amides continues to grow, so does the need for comprehensive understanding their biological effects. Further research is warranted to explore how variations in substitution patterns influence activity against different targets. This includes studying off-target effects and long-term safety profiles to ensure that promising candidates advance into clinical development with confidence.

The broader implications of compounds like Benzamide, 4-bromo-3-fluoro-N-(phenylmethyl) extend beyond their immediate therapeutic applications. They serve as valuable tools for understanding fundamental principles of molecular recognition and drug action. By dissecting how structural features contribute to biological activity, researchers can gain insights that inform future drug design efforts across multiple therapeutic areas.

In conclusion,Benzamide, 4-bromo-3-fluoro-N-(phenylmethyl) (CAS no: 1282306-68-6) represents a compelling example of how structural innovation can drive progress in chemical biology and pharmaceutical research. Its unique combination of substituents makes it a versatile scaffold for developing novel therapeutics aimed at treating complex diseases such as cancer and inflammation. As our understanding deepens through both experimental and computational approaches,this compound continues to inspire new avenues for exploration that hold promise for improving human health outcomes.